Cas no 302552-54-1 (N-4-(difluoromethoxy)phenyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide)

• Product Name: N-4-(difluoromethoxy)phenyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide
• CAS No: 302552-54-1
• MF: C₁₇H₁₄F₂N₂O₃S
• MW: 364.366469860077
• CID: 6170779
• PubChem ID: 2874219
• Update Time: 2025-07-01

N-4-(difluoromethoxy)phenyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(difluoromethoxy)phenyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide
• N-[4-(difluoromethoxy)phenyl]-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide
• AKOS016318716
• N-(4-(difluoromethoxy)phenyl)-2-(3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetamide
• AB00099929-01
• BIM-0036853.P001
• SR-01000499992
• EU-0012714
• N-(4-(DIFLUOROMETHOXY)PH)2-(3-OXO-3,4-DIHYDRO-2H-1,4-BENZOTHIAZIN-2-YL)ACETAMIDE
• Z32974705
• AKOS000647185
• 302552-54-1
• N-[4-(difluoromethoxy)phenyl]-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide
• CBMicro_036893
• SR-01000499992-1
• F1065-0352

• Inchi： 1S/C17H14F2N2O3S/c18-17(19)24-11-7-5-10(6-8-11)20-15(22)9-14-16(23)21-12-3-1-2-4-13(12)25-14/h1-8,14,17H,9H2,(H,20,22)(H,21,23)
• InChI Key： JLCBNINGAXMFGR-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2NC(C1CC(NC1C=CC(=CC=1)OC(F)F)=O)=O

Computed Properties

• Exact Mass: 364.06931981g/mol
• Monoisotopic Mass: 364.06931981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 92.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on N-4-(difluoromethoxy)phenyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide

Professional Introduction to N-4-(difluoromethoxy)phenyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide (CAS No. 302552-54-1)

N-4-(difluoromethoxy)phenyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide, identified by its CAS number 302552-54-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a sophisticated fusion of structural elements that have garnered attention for their potential in modulating biological pathways relevant to human health and disease. The presence of a difluoromethoxy group and a benzothiazine core in its molecular framework suggests a dual functionality that could be exploited for therapeutic purposes.

The benzothiazine scaffold is a well-documented pharmacophore in medicinal chemistry, known for its role in various bioactivities ranging from antimicrobial to anti-inflammatory effects. The specific substitution pattern in this compound, particularly the 3-oxo functionality within the 3,4-dihydro-2H-1,4-benzothiazin-2-yl moiety, contributes to its unique chemical profile. This structural motif has been explored in the development of compounds targeting neurological disorders, cardiovascular diseases, and certain types of cancer.

In recent years, there has been a surge in research focusing on molecules that incorporate fluorine atoms, such as the difluoromethoxy group in this compound. Fluorinated aromatic rings are frequently employed in drug design due to their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. The incorporation of fluorine atoms can lead to increased lipophilicity and resistance to enzymatic degradation, making such compounds more viable candidates for clinical applications.

The acetamide moiety at the 2-position of the benzothiazine ring further contributes to the compound's complexity and potential bioactivity. Acetamides are common pharmacophores found in a wide range of drugs, often serving as key interactions with biological targets such as enzymes and receptors. The specific positioning of this acetamide group relative to the benzothiazine core may influence the compound's solubility, permeability across biological membranes, and overall pharmacological activity.

Current research endeavors are increasingly focused on developing novel therapeutic agents with mechanisms of action that address unmet medical needs. N-4-(difluoromethoxy)phenyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide (CAS No. 302552-54-1) has emerged as a promising candidate in this context. Its unique structural features suggest potential applications in areas such as pain management, neuroprotection, and anti-inflammatory therapies. Preliminary studies have hinted at its ability to interact with specific biological pathways that are implicated in these conditions.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies have been employed to construct the benzothiazine core and introduce the requisite substituents at strategic positions within the molecule. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds essential for constructing this complex structure.

Evaluation of the pharmacological profile of N-4-(difluoromethoxy)phenyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated interactions with relevant biological targets that correlate with its intended mode of action. These findings have provided valuable insights into its potential therapeutic efficacy and safety profile. Further investigation is warranted to fully elucidate its mechanisms of action and assess its suitability for clinical development.

The integration of computational chemistry techniques has played a pivotal role in understanding the structure-property relationships of this compound. Molecular modeling studies have helped predict binding affinities and identify key interactions with biological targets. These computational approaches complement experimental data by providing rapid screening capabilities and insights into molecular dynamics that are not easily accessible through traditional experimental methods.

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